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Compound of Interest

Compound Name: 11-Deoxymogroside IIIE

Cat. No.: B10817873 Get Quote

An In-depth Technical Guide to 11-Deoxymogroside
IIIE
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and known biological activities of 11-Deoxymogroside IIIE,

a cucurbitane triterpenoid glycoside isolated from Siraitia grosvenorii (monk fruit).

Core Physical and Chemical Properties
11-Deoxymogroside IIIE is a naturally occurring compound found in monk fruit.[1] While

specific experimental data for some physical properties like melting and boiling points are not

readily available in published literature, its chemical characteristics can be well-defined.

Table 1: Physical and Chemical Properties of 11-Deoxymogroside IIIE and the Closely

Related Mogroside IIIE

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10817873?utm_src=pdf-interest
https://www.benchchem.com/product/b10817873?utm_src=pdf-body
https://www.benchchem.com/product/b10817873?utm_src=pdf-body
https://www.benchchem.com/product/b10817873?utm_src=pdf-body
https://www.benchchem.com/product/b10817873?utm_src=pdf-body
https://www.glpbio.com/kr/gc35049.html
https://www.benchchem.com/product/b10817873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 11-Deoxymogroside IIIE Mogroside IIIE

CAS Number 1793003-47-0[1] 88901-37-5[2]

Molecular Formula C48H82O18[1] C48H82O19[2]

Molecular Weight 947.15 g/mol [1] 963.15 g/mol [2]

Appearance
White to off-white solid

(inferred)
White to off-white solid

Solubility

Soluble in DMSO.[1] Soluble in

Methanol and Water (inferred

from similar mogrosides).

Soluble in Methanol and

Water.

Storage Store at -20°C.[1] Store at 4°C.[2]

Spectral Data Analysis
Detailed spectral data for 11-Deoxymogroside IIIE is not extensively published. However, by

analyzing the spectra of the structurally similar Mogroside IIIE and other mogrosides, we can

predict its key spectral features. The primary difference is the absence of a hydroxyl group at

the C-11 position in 11-Deoxymogroside IIIE.

Table 2: Predicted Spectral Characteristics of 11-Deoxymogroside IIIE
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Spectroscopic Technique
Predicted Salient Features for 11-
Deoxymogroside IIIE

¹H-NMR

- Multiple signals in the upfield region (δ 0.8-2.5

ppm) corresponding to the triterpenoid core's

methyl, methylene, and methine protons. -

Anomeric proton signals for the glycosidic

linkages between δ 4.5-5.5 ppm. - Absence of a

signal corresponding to a proton on a hydroxyl-

bearing carbon at the C-11 position, which

would be present in Mogroside IIIE.

¹³C-NMR

- Numerous signals in the aliphatic region (δ 15-

90 ppm) for the triterpenoid skeleton. - Signals

for the olefinic carbons of the C5-C6 double

bond around δ 120-145 ppm. - Anomeric carbon

signals for the sugar moieties between δ 95-105

ppm. - The chemical shift for the C-11 carbon

will be significantly different from that of

Mogroside IIIE due to the lack of a hydroxyl

group.

Mass Spectrometry (MS)

- The ESI-MS in negative ion mode would show

a prominent [M-H]⁻ ion. - Fragmentation would

likely involve the sequential loss of glucose units

(162 Da) from the glycosidic chains.

Infrared (IR) Spectroscopy

- A broad absorption band in the region of 3300-

3500 cm⁻¹ due to the O-H stretching vibrations

of the multiple hydroxyl groups on the sugar

moieties and the triterpenoid core. - C-H

stretching vibrations just below 3000 cm⁻¹. - C-

O stretching vibrations in the 1000-1200 cm⁻¹

region.

Experimental Protocols
The isolation and purification of 11-Deoxymogroside IIIE from Siraitia grosvenorii follows a

general workflow for mogrosides.
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General Experimental Workflow for Mogroside Isolation
and Purification

Extraction Purification Analysis

Dried S. grosvenorii Fruit Hot Water or Ethanol Extraction
Solvent

Filtration Crude Mogroside Extract Macroporous Resin Chromatography Ethanol Gradient Elution Collect Fractions Preparative HPLC
Target Fractions

Pure 11-Deoxymogroside IIIE LC-MS/MS and NMR Analysis
Characterization

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of mogrosides.

Detailed Methodologies
Extraction:

Dried and powdered Siraitia grosvenorii fruit is extracted with hot water (material-to-liquid

ratio of 1:15 to 1:25 g/mL) or 50-70% ethanol.[3][4]

The extraction is typically performed multiple times (e.g., 3 times for 60 minutes each) to

ensure a high yield.[4]

The resulting solution is filtered to remove solid plant material, yielding a crude extract.

Purification using Macroporous Resin Chromatography:

The crude extract is passed through a macroporous resin column (e.g., HZ 806).

The column is first washed with deionized water to remove impurities.

The mogrosides are then eluted using a stepwise gradient of ethanol in water (e.g., 20%,

40%, 60% ethanol).

Fractions are collected and analyzed by HPLC to identify those containing 11-
Deoxymogroside IIIE.
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Preparative High-Performance Liquid Chromatography (HPLC):

Fractions enriched with 11-Deoxymogroside IIIE are pooled and concentrated.

The concentrate is further purified using preparative HPLC with a C18 column.

A typical mobile phase would be a gradient of acetonitrile in water.

Analysis and Characterization:

The purity of the isolated compound is determined by analytical HPLC.

The structure is confirmed using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6]

Biological Activity and Signaling Pathways
While research specifically on 11-Deoxymogroside IIIE is limited, extensive studies on the

closely related Mogroside IIIE have elucidated its biological activities, which are likely shared

by its 11-deoxy counterpart. Mogroside IIIE has been shown to possess anti-inflammatory and

antioxidant properties.[7][8]

AMPK/SIRT1 Signaling Pathway
A key mechanism of action for Mogroside IIIE is the activation of the AMP-activated protein

kinase (AMPK) and Sirtuin 1 (SIRT1) signaling pathway.[3][9][10] This pathway is a central

regulator of cellular energy homeostasis and has implications in various metabolic diseases.
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11-Deoxymogroside IIIE
(inferred from Mogroside IIIE)

AMPK Activation

SIRT1 Activation

Reduced Inflammation
(e.g., ↓ TNF-α, IL-1β)

Reduced Oxidative Stress
(e.g., ↓ ROS) Inhibition of Apoptosis
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Caption: Activation of the AMPK/SIRT1 pathway by mogrosides.

The activation of this pathway by Mogroside IIIE leads to several beneficial downstream

effects:

Reduction of Inflammation: It inhibits the production of pro-inflammatory cytokines.[3][9]

Alleviation of Oxidative Stress: It helps in reducing cellular oxidative stress.[3][9]

Inhibition of Apoptosis: It can prevent programmed cell death in certain pathological

conditions.[3][9]

These activities suggest that 11-Deoxymogroside IIIE could be a valuable compound for

research in metabolic disorders, inflammatory conditions, and diseases associated with

oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

